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Compound of Interest

Compound Name: AM-9635

Cat. No.: B8525693 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling AM-9635, a potent and selective PI3Kδ inhibitor. By offering clear procedural

guidance, we aim to be your preferred source for laboratory safety and chemical handling

information, building trust through value beyond the product itself.

AM-9635 is a powerful research tool for investigating the PI3Kδ signaling pathway. As with any

potent compound, understanding and implementing proper handling and safety protocols are

critical to protect personnel and maintain a safe research environment. While a specific Safety

Data Sheet (SDS) for AM-9635 is not publicly available, this guide synthesizes safety data from

structurally and functionally similar PI3Kδ inhibitors, Idelalisib and Duvelisib, to provide a

comprehensive overview of necessary precautions.

Immediate Safety and Hazard Information
AM-9635, as a PI3Kδ inhibitor, is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. Based on data from similar

compounds, AM-9635 may be harmful if swallowed, cause skin and serious eye irritation, and

may lead to respiratory irritation.[1][2]

Hazard Identification Summary:
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity,

Single Exposure
Category 3

H335: May cause respiratory

irritation[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[3]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling AM-9635. The following table

outlines the required protective equipment.

Required Personal Protective Equipment:
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Body Area Equipment Specification

Eyes/Face
Safety goggles with side-

shields

Conforming to EN 166 (EU) or

NIOSH (US) standards[4]

Hands Protective gloves
Impervious, chemically

resistant gloves (e.g., nitrile)

Skin/Body Impervious clothing
Laboratory coat, long pants,

and closed-toe shoes[1]

Respiratory Suitable respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or for

spill cleanup[1]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan minimizes the risk of exposure and ensures the integrity

of your experiments.

Experimental Workflow for Handling AM-9635:
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Experimental Workflow for Handling AM-9635

Preparation

Handling

Experimentation

Post-Experiment

Don appropriate PPE

Work in a designated, well-ventilated area (e.g., fume hood)

Prepare all necessary equipment and reagents

Carefully weigh the required amount of AM-9635

Prepare stock solutions by dissolving in a suitable solvent (e.g., DMSO)

Perform in vitro cell-based assays

Decontaminate all work surfaces and equipment

Dispose of all waste according to institutional and local regulations

Remove and properly dispose of PPE

Wash hands thoroughly
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Caption: A step-by-step workflow for the safe handling of AM-9635.
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Detailed Experimental Protocol: In Vitro Cell Viability
Assay
This protocol provides a general framework for assessing the effect of AM-9635 on cell viability.

Cell Culture: Plate cells in a 96-well plate at a desired density and allow them to adhere

overnight.

Compound Preparation: Prepare a stock solution of AM-9635 in sterile DMSO. Further dilute

the stock solution in cell culture media to achieve the desired final concentrations.

Treatment: Remove the old media from the cells and add the media containing different

concentrations of AM-9635. Include a vehicle control (DMSO) and an untreated control.

Incubation: Incubate the cells for a specified period (e.g., 48 or 72 hours) at 37°C in a

humidified incubator with 5% CO2.

Viability Assessment: Use a cell viability reagent (e.g., MTS or MTT) and measure the

absorbance according to the manufacturer's instructions.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value.

Disposal Plan
Proper disposal of AM-9635 and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Disposal Guidelines:
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Waste Type Disposal Procedure

Unused AM-9635

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Labware
Collect in a designated, sealed container for

hazardous waste disposal.

Contaminated PPE Dispose of as hazardous waste.

Liquid Waste
Collect in a sealed, properly labeled hazardous

waste container.

Emergency Procedures and First Aid
In the event of an exposure, immediate and appropriate action is critical.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Understanding the PI3Kδ Signaling Pathway
AM-9635 selectively inhibits the delta isoform of phosphoinositide 3-kinase (PI3K). This

pathway is crucial in regulating cell growth, proliferation, survival, and differentiation,

particularly in immune cells.

PI3Kδ Signaling Pathway:
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Simplified PI3Kδ Signaling Pathway
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Caption: Inhibition of PI3Kδ by AM-9635 blocks downstream signaling.
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By adhering to these safety protocols and operational plans, researchers can confidently and

safely utilize AM-9635 in their critical work, advancing our understanding of cellular signaling

and developing new therapeutic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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